Cas no 143706-80-3 (1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol)

• Product Name: 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• CAS No: 143706-80-3
• MF: C₆H₇F₃N₂O₂
• MW: 196.127191781998
• CID: 3745324
• Update Time: 2025-07-22

1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 5-hydroxy-3-(trifluoromethyl)-
• 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol
• 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

• Inchi： 1S/C6H7F3N2O2/c7-6(8,9)4-3-5(13)11(10-4)1-2-12/h3,12-13H,1-2H2
• InChI Key： SUIKOJPQPXMYLF-UHFFFAOYSA-N
• SMILES： N1(CCO)C(O)=CC(C(F)(F)F)=N1

Additional information on 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

Professional Introduction to Compound with CAS No. 143706-80-3 and Product Name: 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol, identified by the Chemical Abstracts Service Number (CAS No.) 143706-80-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyrazole core substituted with a trifluoromethyl group and an hydroxyethyl side chain, making it a versatile intermediate in the synthesis of biologically active molecules. The unique structural attributes of this compound have garnered attention for its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. Its incorporation into the pyrazole scaffold of 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol imparts favorable physicochemical properties that make it an attractive building block for medicinal chemists. Recent studies have highlighted the role of trifluoromethyl-containing compounds in the development of antiviral, anticancer, and anti-inflammatory agents, underscoring the relevance of this compound in modern drug discovery.

The hydroxyethyl moiety in the structure of 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol introduces a polar functional group that can influence solubility and interactions with biological targets. This feature is particularly valuable in designing prodrugs or bioavailable formulations, where optimal solubility and pharmacokinetic profiles are critical. The pyrazole ring itself is a common motif in natural products and pharmaceuticals, exhibiting a wide range of biological activities due to its ability to mimic heterocyclic structures found in bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol with biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in pathogenic processes. For instance, preliminary computational analyses have indicated potential binding to enzymes implicated in inflammation and cancer progression, aligning with ongoing research efforts to develop novel therapeutic strategies.

In the context of drug development, the synthesis of derivatives from 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol represents a promising avenue for generating structurally diverse compounds with tailored biological activities. The presence of both electrophilic and nucleophilic sites in its structure allows for selective functionalization, enabling the creation of libraries of analogs for high-throughput screening. Such libraries are instrumental in identifying lead compounds for further optimization towards clinical candidates.

The role of 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol as a key intermediate has been further emphasized by its utility in multi-step synthetic routes leading to complex pharmacophores. Its structural flexibility allows for modifications at multiple positions, facilitating the introduction of additional functional groups that can enhance target specificity and therapeutic efficacy. This adaptability makes it a valuable asset in synthetic organic chemistry, particularly for researchers working on challenging molecular architectures.

Current research trends indicate that compounds incorporating pyrazole derivatives are being extensively explored for their potential in treating neurological disorders, infectious diseases, and metabolic conditions. The unique combination of structural features in 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol, such as the trifluoromethyl group and hydroxyethyl side chain, positions it as a candidate for addressing unmet medical needs through innovative drug design approaches.

The synthesis and characterization of 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol have been refined through modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These advancements have not only improved yield but also enabled access to enantiomerically pure forms of the compound, which are crucial for evaluating stereoselective interactions with biological targets. Such progress underscores the importance of continuous innovation in synthetic chemistry to meet the demands of contemporary drug discovery.

Future directions in the study of 1-(2-hydroxyethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol may involve exploring its role as a scaffold for developing next-generation therapeutics. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and biocatalysis, researchers aim to accelerate the discovery process and bring new treatments to patients more efficiently. The compound's unique structural features offer a rich foundation for innovation, making it a cornerstone in ongoing efforts to advance pharmaceutical science.